![molecular formula C10H17O3- B1262655 (3S,6R)-6-hydroxy-3-isopropenylheptanoate](/img/structure/B1262655.png)
(3S,6R)-6-hydroxy-3-isopropenylheptanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S,6R)-6-hydroxy-3-isopropenylheptanoate is an optically active form of 6-hydroxy-3-isopropenylheptanoate having (3R,6R)-configuration. Product of the hydrolysis of (4S,7R)-4-isopropenyl-7-methyloxepan-2-one. It is a conjugate base of a (3S,6R)-6-hydroxy-3-isopropenylheptanoic acid.
Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Diastereomers : The synthesis of diastereomers like 3-amino-2-hydroxy-6-methylheptanoic acid (AHMHA), relevant in the study of perthamides C and D, has been achieved with an average overall yield of 50%. This synthesis is important for structural and stereochemical studies of such compounds (Sepe et al., 2010).
Structural Elucidation in Natural Products : Diarylheptanoids isolated from the rhizomes of Zingiber officinale and Curcuma kwangsiensis have been structurally characterized, contributing to the understanding of natural products chemistry (Ma et al., 2004); (Li et al., 2010).
Microbial Synthesis Characterization : Research on the microbial synthesis of poly(beta-hydroxyalkanoates) with aromatic groups, involving compounds like 7-phenylheptanoic acid, has been conducted. This work is pivotal for understanding biodegradable polymer production and potential biomedical applications (Abraham et al., 2001).
Biochemical and Medicinal Applications
Antioxidant and Cytoprotective Properties : Studies on diarylheptanoids from Zingiber officinale have shown significant antioxidant and cytoprotective properties, indicating potential therapeutic applications (Tao et al., 2008).
Inhibition Studies : Research on the synthesis of analogues of the carboxyl protease inhibitor pepstatin from compounds like 4-amino-3-hydroxy-6-methylheptanoic acid has shed light on the structure-activity relationships in enzyme inhibition, which is crucial for drug development (Rich et al., 1980).
properties
Molecular Formula |
C10H17O3- |
---|---|
Molecular Weight |
185.24 g/mol |
IUPAC Name |
(3S,6R)-6-hydroxy-3-prop-1-en-2-ylheptanoate |
InChI |
InChI=1S/C10H18O3/c1-7(2)9(6-10(12)13)5-4-8(3)11/h8-9,11H,1,4-6H2,2-3H3,(H,12,13)/p-1/t8-,9+/m1/s1 |
InChI Key |
NQYDFAGFKCSWGI-BDAKNGLRSA-M |
Isomeric SMILES |
C[C@H](CC[C@@H](CC(=O)[O-])C(=C)C)O |
Canonical SMILES |
CC(CCC(CC(=O)[O-])C(=C)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.